N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide

• Molecular Formula: C16H18N2O3
• Molecular Weight: 286.33 g/mol
• IUPAC Name: N-[3-[(2-phenylacetyl)amino]propyl]furan-2-carboxamide
• InChI: InChI=1S/C16H18N2O3/c19-15(12-13-6-2-1-3-7-13)17-9-5-10-18-16(20)14-8-4-11-21-14/h1-4,6-8,11H,5,9-10,12H2,(H,17,19)(H,18,20)
• InChI Key: WTLGZVHJYJGZSX-UHFFFAOYSA-N
• SMILES: C1=CC=C(C=C1)CC(=O)NCCCNC(=O)C2=CC=CO2

Description

N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide, also known as NPPF, is a compound that has been extensively researched due to its potential applications in the field of neuroscience. The compound is a potent antagonist of the transient receptor potential vanilloid 1 (TRPV1) ion channel, which has been implicated in a variety of physiological and pathological processes.

Mechanism of Action

N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide acts as a potent antagonist of the TRPV1 ion channel. TRPV1 is a non-selective cation channel that is activated by a variety of stimuli, including heat, capsaicin, and acid. Activation of TRPV1 leads to the influx of calcium ions into the cell, which can trigger a variety of downstream signaling pathways. N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide blocks the TRPV1 channel by binding to a specific site on the channel protein, preventing the influx of calcium ions.
Biochemical and Physiological Effects:
N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide has been shown to have a variety of biochemical and physiological effects. In vitro studies have demonstrated that N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide can block the activation of TRPV1 by capsaicin and other stimuli. In vivo studies have shown that N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide can reduce pain and inflammation in animal models of arthritis and neuropathic pain. N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide has also been shown to inhibit the growth and metastasis of cancer cells in vitro and in vivo.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide in lab experiments is its high potency and specificity for the TRPV1 ion channel. This allows researchers to selectively block the channel and investigate its role in various physiological and pathological processes. However, one limitation of using N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide is its potential toxicity. N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide has been shown to have cytotoxic effects on some cell types at high concentrations, which may limit its use in certain experiments.

Future Directions

There are several future directions for research on N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide. One area of interest is the development of novel TRPV1 antagonists with improved potency and selectivity. Another area of research is the investigation of the role of TRPV1 in cancer progression and metastasis. Finally, there is interest in exploring the potential therapeutic applications of TRPV1 antagonists in the treatment of pain, inflammation, and other diseases.

Synthesis Methods

The synthesis of N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide involves the reaction of 2-furancarboxylic acid with N-(2-aminoethyl)-2-phenylacetamide in the presence of thionyl chloride. The resulting intermediate is then reacted with 1,3-dibromopropane to yield N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide. The purity of the compound can be further improved through recrystallization from ethanol.

Scientific Research Applications

N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide has been extensively studied for its potential applications in the field of neuroscience. The compound has been shown to block the TRPV1 ion channel, which is involved in the perception of pain, temperature, and other sensory stimuli. N-{3-[(2-phenylacetyl)amino]propyl}-2-furamide has been used to investigate the role of TRPV1 in a variety of physiological and pathological processes, including pain, inflammation, and cancer.